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A technical support center in a research setting acts as a central hub to "advance brain and behavior research

by reducing barriers to high-quality clinical science" [1]. Its core mission is to provide researchers with

expert support, thereby enhancing the quality and efficiency of scientific discovery.

The table below outlines potential service areas modeled after a established research center [1].

Service Area Description Example from CNBD [1]

Expert Consultation Guidance on rigorous study design,

assessment strategies, and data
analysis.

Consultation on assessment

battery for cCMV study.

Technical Training Hands-on training for state-of-the-art
equipment and gold-standard

assessments.

Training on EEG/eye-tracking
systems & clinical assessments.

Data Collection
Services

Professional execution of experimental

protocols to ensure high-fidelity data.

Support for IBIS study with

EEG/ERP data acquisition.

Methodology &
Phenotyping

Support in selecting and implementing

clinical, developmental, and
experimental assessments.

Phenotypic consultation & data

collection oversight for HBCD
study.

Access to
Facilities/Equipment

Providing shared, state-of-the-art
resources to lower barriers to advanced

science.

Access to 26 research rooms,
EEG systems, eye trackers, and

BodPods.
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To visualize how a researcher would interact with this support center, here is a workflow diagram:

Researcher Has
Technical Need

Submit Support Request

Initial Triage &
Consultation

Define Solution Path

Receive Training &
DIY

Needs training

Full Service
Data Collection

Needs service

Execute Experiment

Analyze Data &
Publish

Click to download full resolution via product page

Example Experimental Protocol & Troubleshooting

This section provides a detailed methodology for a common technique and a related troubleshooting guide.
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Detailed Protocol: Event-Related Potential (ERP) Data
Acquisition

This protocol outlines the key steps for acquiring high-quality ERP data, a common task in neurobehavioral

research [1].

Objective: To record neural electrical activity time-locked to a specific sensory, cognitive, or motor
event using a high-density electroencephalography (EEG) system.

Equipment & Materials:
High-density EEG system (e.g., 128-channel) [1]

Electrode cap and conductive gel
Amplifier and data acquisition computer

Stimulus presentation software and monitor
Electrically shielded and sound-attenuated testing room [1]

Step-by-Step Procedure:
Participant Preparation: Explain the procedure and obtain informed consent. Measure the

participant's head and select an appropriately sized EEG cap. Fill the electrodes with
conductive gel to achieve impedance levels below 5 kΩ.

System Setup: Power on the EEG amplifier and calibration equipment. Verify the integrity of all
electrodes in the acquisition software. Set the correct sampling rate (e.g., 1000 Hz) and filter

settings (e.g., a 0.1-100 Hz band-pass filter).
Task Programming: Design the experimental paradigm in your stimulus presentation software.

Precisely configure the timing of stimulus events and ensure a trigger signal is sent to the EEG
amplifier at the onset of each event for subsequent data segmentation.

Data Acquisition: Start the recording and present the task to the participant. Visually monitor
the incoming data for artifacts (e.g., large muscle movements, eye blinks) and note any notable

participant behavior or technical issues in a log.
Data Export: Upon completion, stop the recording. Export the raw, continuous EEG data and

the event trigger log into a standardized, non-proprietary format (e.g., .edf, .bdf) for analysis.

FAQ & Troubleshooting Guide

The table below addresses common issues encountered during EEG/ERP experiments.
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Problem Possible Cause Solution

High Electrode
Impedance

Poor skin contact; insufficient
conductive gel; dirty electrodes.

Re-abrade the skin under the electrode; add
fresh gel; clean electrodes after every use.

Excessive
Noise in Signal

Poor ground connection; muscle
tension; eye movements; electrical

interference (60Hz).

Check ground electrode impedance; remind
participant to relax; use a blinder to limit eye

movements; use a shielded room.

Missing Event
Triggers

Loose trigger cable; software

configuration error; incorrect port
address.

Check physical connections; verify trigger

setup in stimulus and acquisition software;
test trigger output.

Drifting
Baseline

Slow changes in skin potential or
electrode polarization.

Ensure the participant is comfortable and not
sweating; use high-quality, non-polarizing

electrodes.

Graphviz Script for a Technical Process

The following Graphviz DOT script was used to generate the workflow diagram above. You can use this as a

template for creating your own visualizations.
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Technical Support Request Workflow

Researcher Has
Technical Need

Submit Support Request

Initial Triage &
Consultation

Define Solution Path

Receive Training &
DIY

Needs training

Full Service
Data Collection

Needs service

Execute Experiment

Analyze Data &
Publish

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s526801?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Center for Neurobehavioral Development Clinical ... [midb.umn.edu]

To cite this document: Smolecule. [Framework for a Technical Support Center]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b526801#eacc-process-

improvement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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